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Compound of Interest

Compound Name:
2-(2-Methoxyethyl)pyrimidin-4-

amine

CAS No.: 1247999-73-0

Cat. No.: B1453827

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and

Drug Discovery Professionals Focus: Structure-Activity Relationship (SAR), Synthetic

Methodology, and Kinase Selectivity Profiles

Executive Summary: The Privileged Scaffold
The 2-substituted pyrimidin-4-amine core represents a "privileged scaffold" in modern

medicinal chemistry, serving as the structural backbone for numerous FDA-approved kinase

inhibitors (e.g., Palbociclib, Ceritinib). Its success stems from the pyrimidine ring’s ability to

mimic the adenine moiety of ATP, allowing it to anchor effectively within the kinase hinge region

via bidentate hydrogen bonding.

This guide objectively compares the performance of various C2-substituents—specifically

distinguishing between 2-anilino, 2-alkylamino, and 2-ether motifs. Through detailed SAR

analysis and experimental data, we demonstrate why the 2-anilino functionality often provides

superior potency and selectivity profiles in CDK and JAK kinase targets compared to aliphatic

alternatives.
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Chemical Space & Synthetic Architecture
To access diverse 2-substituted pyrimidin-4-amines, two primary synthetic routes are

employed. The choice of route depends heavily on the nucleophilicity of the C2-substituent.

Comparative Synthetic Methodologies
Feature Route A: Sequential Route B: Buchwald-Hartwig

Cross-Coupling

Primary Utility
Aliphatic amines, highly

nucleophilic anilines

Electron-deficient anilines,

sterically hindered amines

Key Reagent 2,4-Dichloropyrimidine
Pd-catalyst (e.g.,

), Ligand (Xantphos/BINAP)

Conditions
Acidic (HCl/iPrOH) or Basic

(DIPEA/n-BuOH), Heat

Base (

), Toluene/Dioxane, 100°C+

Yield Efficiency High for C4; Moderate for C2 High for difficult C2 couplings

Scalability
Excellent (Process Chemistry

friendly)
Moderate (Catalyst cost)

Visualizing the Synthetic Logic
The following diagram outlines the decision logic for synthesizing these scaffolds, highlighting

the regio-selectivity where the C4-position is naturally more reactive to nucleophilic attack than

the C2-position.

2,4-Dichloropyrimidine Step 1: C4 Substitution
(S_NAr, 0°C - RT)

Intermediate:
2-Chloro-4-substituted-pyrimidine Nature of C2 Nucleophile?

Aliphatic/Nucleophilic
(Acid Cat. S_NAr, 80°C) Strong Nucleophile

Aromatic/Steric
(Pd-Catalysis)
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Final Product:

2,4-Disubstituted Pyrimidine
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Figure 1: Regioselective synthetic strategy for accessing 2,4-disubstituted pyrimidines. The C4-

chloride is displaced first due to the activating effect of N1 and N3.

Comparative SAR Analysis: The C2-Substituent
Effect
In the context of Kinase inhibition (specifically CDK9 and JAK2 models), the substituent at the

C2 position is critical for interacting with the solvent-front region and the ribose-binding pocket.

Comparison: 2-Anilino vs. 2-Alkylamino vs. 2-Ether
The following data summarizes the inhibitory potency (

) of analogs derived from a standard 4-(thiazol-5-yl)pyrimidine core.

Table 1: Comparative Potency Data (CDK9 Inhibition)
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Compound
ID

C2-
Substituent
(R)

Structure
Type

CDK9

(nM)

Selectivity
(CDK9/CDK
2)

Mechanistic
Insight

CMP-01 -NH-CH3
Aliphatic

Amine
450 2x

Weak

hydrophobic

contact; high

flexibility

entails

entropic

penalty.

CMP-02 -O-Phenyl Ether >10,000 N/A

Loss of H-

bond donor

(NH) disrupts

hinge binding

capability.

CMP-03 -NH-Phenyl
Aniline

(Unsub)
45 15x

Aromatic ring

engages in

-stacking; NH

acts as key

H-bond

donor.

CMP-04
-NH-(3-F, 4-

OMe-Ph)

Substituted

Aniline
7 >80x

Meta-

substituents

access

hydrophobic

pocket; Para-

groups

improve

solubility.

Interpretation of Results
The Necessity of the NH Donor: Comparing CMP-02 (Ether) to CMP-03 (Aniline) reveals that

the linker NH is non-negotiable. It often forms a critical hydrogen bond with the backbone
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carbonyl of the kinase hinge residue (e.g., Leu83 in CDK2).

Aromatic Stacking (The "Aniline Effect"): CMP-03 is 10-fold more potent than the aliphatic

CMP-01. The phenyl ring of the aniline moiety typically engages in favorable van der Waals

or

-

interactions with the gatekeeper residue or the hydrophobic floor of the ATP pocket.

Substitution Patterns:

Ortho-substitution: Generally detrimental due to steric clash with the pyrimidine C2-N

bond, twisting the conformation out of planarity.

Meta-substitution: The "Sweet Spot." As seen in CMP-04, meta-substituents (like -F or -Cl)

can fill small hydrophobic pockets adjacent to the hinge, drastically improving potency.

Mechanism of Action: The Signaling Pathway
To understand the downstream impact of these inhibitors, we must visualize the pathway they

disrupt. For 2-substituted pyrimidin-4-amines targeting CDK9 (a key regulator of transcription

elongation), the mechanism involves blocking P-TEFb.
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Figure 2: Pathway inhibition by CDK9-targeted pyrimidines. Inhibition prevents RNA Pol II

phosphorylation, downregulating anti-apoptotic proteins like Mcl-1.[1]

Experimental Protocols
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A. Synthesis of 2-((3-fluoro-4-methoxyphenyl)amino)-4-
(thiazol-5-yl)pyrimidine (CMP-04)
Self-Validating Logic: This protocol uses a sequential displacement strategy. The first step

utilizes the high reactivity of C4-Cl. The second step utilizes acid catalysis to activate the less

reactive C2-Cl.

Step 1: C4-Coupling

Dissolve 2,4-dichloropyrimidine (1.0 eq) in ethanol.

Add thiazol-5-amine (1.0 eq) and

(2.0 eq).

Stir at 0°C for 1 hour, then warm to RT for 4 hours.

Checkpoint: Monitor TLC (Hexane/EtOAc 7:3). Product is less polar than starting material.

Isolate intermediate 2-chloro-4-(thiazol-5-ylamino)pyrimidine via filtration.

Step 2: C2-Coupling (The Critical Step)

Suspend intermediate (1.0 eq) in 2-butanol (high boiling point alcohol).

Add 3-fluoro-4-methoxyaniline (1.2 eq) and p-toluenesulfonic acid (pTSA, 0.5 eq).

Reflux at 100-110°C for 12 hours.

Why pTSA? Protonation of the pyrimidine N3 activates the C2 position for nucleophilic

attack by the aniline.

Cool, neutralize with

, and extract with EtOAc.

Purify via silica gel chromatography.
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B. In Vitro Kinase Assay (FRET-based)
Objective: Determine

values for CDK9/Cyclin T1.

Reagents: Recombinant CDK9/Cyclin T1, ULight-labeled peptide substrate, Europium-anti-

phospho-antibody, ATP (at

concentration).

Procedure:

Prepare 3-fold serial dilutions of the test compound in DMSO.

Incubate compound with enzyme (0.5 nM) for 15 mins (pre-equilibrium).

Add ATP (10

M) and Substrate (50 nM) to initiate reaction.

Incubate at RT for 60 mins.

Add EDTA (to stop reaction) and Detection Mix (Eu-Ab).

Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) on

a plate reader (Ex: 320nm, Em: 665nm/615nm).

Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to Hill equation.

Conclusion
The SAR studies of 2-substituted pyrimidin-4-amines confirm that the 2-anilino substituent is

superior to aliphatic alternatives for kinase inhibition. The aromatic ring provides essential

hydrophobic contacts, while the linker NH functions as a critical hydrogen bond donor. For drug

development professionals, optimizing the meta-position of this aniline ring offers the highest

return on investment regarding potency and selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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